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Compound of Interest

Compound Name: Pigment red 5

cat. No.: B1583872

e IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-4-[[5-(diethylsulfamoyl)-2-
methoxyphenyl]diazenyl]-3-hydroxynaphthalene-2-carboxamide[1]

« CAS Number: 6410-41-9[1][2][3][4][5][6]

Chemical and Physical Properties

Pigment Red 5 is a synthetic organic pigment belonging to the naphthol red class.[7] Its
properties are summarized in the table below for easy reference and comparison.
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Value

C.l. Name

12490[3][5][6]

Molecular Formula

C30H31CIN2O7S[1][3][4][5]6]

Molecular Weight 627.11 g/mol [3][5][6]

Appearance Orange-red to brilliant red powder[2][4][6]
Melting Point 306 °C[2][4][6]

Density 1.34 - 1.7 g/cm3[3][8]

Solubility Insoluble in water; soluble in ethanol; slightly

soluble in acetone.[2][4][6]

Oil Absorption

40 ml/100g][3]

Heat Resistance

140 - 200 °C[3][5]

Light Fastness 7 -8[3][5]
Acid Resistance 5[5]
Alkali Resistance 5[5]

Experimental Protocols

The following sections detail generalized methodologies for the synthesis and analysis of

Pigment Red 5, based on common practices for azo pigments.

Synthesis of Pigment Red 5 (General Method)

The manufacturing of Pigment Red 5 involves a two-step process: diazotization followed by an

azo coupling reaction.[6]

Step 1: Diazotization of the Amine Component The primary aromatic amine, 3-Amino-N,N-

diethyl-4-methoxybenzenesulfonamide, is treated with a source of nitrous acid (typically sodium

nitrite in an acidic medium like hydrochloric acid) at a low temperature (0-5 °C) to form a

diazonium salt solution.
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Step 2: Azo Coupling The resulting diazonium salt solution is then slowly added to a solution of
the coupling component, 3-Hydroxy-5"-chloro-2',4'-dimethoxy-2-naphthanilide, which is typically
dissolved in an alkaline medium. The reaction temperature is maintained at a low level to
ensure the stability of the diazonium salt and to control the reaction. The coupling reaction
results in the formation of the insoluble Pigment Red 5, which precipitates out of the solution.

Step 3: Post-Treatment The precipitated pigment is then filtered, washed with water to remove
any unreacted starting materials and inorganic salts, and dried to obtain the final product.

Analytical Methodologies

The purity and identity of Pigment Red 5 can be assessed using various analytical techniques.

High-Performance Liquid Chromatography (HPLC) HPLC coupled with a UV-Vis or Diode Array
Detector (DAD) is a primary method for determining the purity of azo pigments.[9]

» Mobile Phase: A gradient of an aqueous buffer and an organic solvent (e.g., acetonitrile or
methanol).

o Stationary Phase: A C18 reversed-phase column is commonly used.
» Detection: The pigment is detected at its maximum absorbance wavelength.

o Sample Preparation: The pigment is dissolved in a suitable solvent, such as
dimethylformamide or a mixture of methanol and a small amount of base to aid dissolution,
and then filtered before injection.[9] Purity is determined by the area percentage of the main
peak.

Spectroscopic Techniques

o UV-Vis Spectroscopy: Used to determine the maximum absorbance wavelength and for
guantitative analysis in solution.

e Raman Spectroscopy: A non-destructive technique that can be used to analyze the chemical
composition and interactions between the pigment and a polymer matrix.[10]

o X-ray Diffraction (XRD): Can be employed for structural analysis of the pigment in its solid,
powdered form.[10]
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Visualization

The following diagram illustrates the general workflow for the synthesis of Pigment Red 5.
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Caption: General workflow for the synthesis of Pigment Red 5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1583872?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583872?utm_src=pdf-body
https://www.benchchem.com/product/b1583872?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/82169
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875554.htm
https://www.union-pigment.com/china/pigment_red_5.html
https://www.chembk.com/en/chem/C.I.%20Pigment%20Red%205
https://l-color.com/pigments/tds/?color404.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-red-5.html
https://www.jacksonsart.com/blog/2021/10/01/pigment-colour-index-red-pigments/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8875554.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8875554.aspx
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Analytical_Validation_of_C_I_Pigment_Red_52_Purity.pdf
https://www.benchchem.com/product/b1583872
https://www.benchchem.com/product/b1583872#pigment-red-5-iupac-name-and-cas-number
https://www.benchchem.com/product/b1583872#pigment-red-5-iupac-name-and-cas-number
https://www.benchchem.com/product/b1583872#pigment-red-5-iupac-name-and-cas-number
https://www.benchchem.com/product/b1583872#pigment-red-5-iupac-name-and-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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